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Compound of Interest

Compound Name: 2-Nitroso-1-naphthol

Cat. No.: B092032 Get Quote

Essential Safety and Handling Guide for 2-
Nitroso-1-naphthol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Nitroso-1-naphthol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe management

of this chemical.

Hazard Identification and Classification
2-Nitroso-1-naphthol is classified as a hazardous substance. It is crucial to understand its

primary hazards before handling.[1]

Irritant: Causes skin, eye, and respiratory system irritation.[2][3][4]

Acute Toxicity: While comprehensive toxicological properties have not been thoroughly

investigated, it is important to handle with care.[4][5]

The Globally Harmonized System (GHS) classification for 2-Nitroso-1-naphthol includes:

Skin corrosion/irritation, Category 2[3]

Serious eye damage/eye irritation, Category 2[3]
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Specific target organ toxicity — Single exposure, Category 3, Respiratory tract irritation[3]

Physical and Chemical Properties
A summary of the key quantitative data for 2-Nitroso-1-naphthol is presented below.

Property Value

Molecular Formula C₁₀H₇NO₂

Molecular Weight 173.17 g/mol [4]

Appearance Powder[4]

Melting Point 150 - 155 °C[4]

Boiling Point No data available[4]

Flash Point No data available[4]

Water Solubility No data available[4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Nitroso-1-
naphthol to minimize exposure and ensure personal safety.
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Protection Type Specification

Respiratory Protection

An air-purifying respirator with a dust mask (type

N95 or P1) is recommended.[4] Use respirators

and components tested and approved under

appropriate government standards such as

NIOSH (US) or CEN (EU).[4]

Hand Protection

Wear protective gloves that satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374.[4]

Eye Protection
Chemical safety glasses or goggles are

required.[2][4]

Skin and Body Protection
A lab coat or other suitable protective clothing

should be worn to prevent skin contact.[2][4]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

Always handle 2-Nitroso-1-naphthol in a well-ventilated area, preferably within a chemical

fume hood.[2][3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6][7]

2. Handling Procedure:

Avoid the formation of dust and aerosols during handling.[4]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][3]

Avoid contact with skin and eyes.[3][4]

After handling, wash hands and any exposed skin thoroughly with soap and water.[2][3]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[2][3]
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3. Storage:

Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed and store it in its original container.[3]

Protect from direct sunlight.[2][3]

Store away from strong oxidizing agents, strong acids, and strong bases.[2][4]

Emergency and Disposal Plan
1. First Aid Measures:

If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. If feeling unwell, call a poison center or doctor.[2][3]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. If

skin irritation occurs, seek medical advice.[2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult a physician if irritation

persists.[2]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2]

2. Spill Response Workflow:
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Immediate Actions

Spill Assessment

Cleanup Procedure Emergency Response

Post-Cleanup

Evacuate Immediate Area

Alert Others & Supervisor

Assess Spill Size & Hazard

Small & Controllable?

Don Appropriate PPE

Yes

Contact Emergency Services / EHS

No

Contain Spill

Clean Up with Absorbent Material

Collect Waste in Sealed Container

Decontaminate Area

Dispose of Waste via Licensed Service

Document and Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Nitroso-1-naphthol spill.
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3. Disposal Plan:

This material and its container must be disposed of as hazardous waste.[2]

Contact a licensed professional waste disposal service to dispose of this material.[4]

Do not allow the product to enter drains.[4]

Contaminated packaging should be disposed of as unused product.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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